ethyl 5-(4-chloro-3-methylphenyl)-2-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 5-(4-chloro-3-methylphenyl)-2-phenyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C20H18ClNO2/c1-3-24-20(23)16-12-18(15-9-10-17(21)13(2)11-15)22-19(16)14-7-5-4-6-8-14/h4-12,22H,3H2,1-2H3
• InChI Key: GVAMBIKVSHQFKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1)C2=CC(=C(C=C2)Cl)C)C3=CC=CC=C3
• Molecular Formula: C20H18ClNO2
• Molecular Weight: 339.8 g/mol

Description

Ethyl 5-(4-chloro-3-methylphenyl)-2-phenyl-1H-pyrrole-3-carboxylate, also known as CCP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the development of new drugs. CCP belongs to the family of pyrrole carboxylates, and its unique chemical structure has led to investigations into its mechanism of action and potential therapeutic uses.

Scientific Research Applications

1. Chemical Reactions and Properties

Ethyl 5-(4-chloro-3-methylphenyl)-2-phenyl-1H-pyrrole-3-carboxylate and its analogs have been widely studied in the field of organic chemistry, particularly in reactions and structural analysis. For instance, ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate has been observed to react with substituted hydrazines in various solvents to yield mixtures of regioisomeric 3- and 5-substituted pyrazoles, indicating its reactivity and potential utility in synthetic chemistry (Mikhed’kina et al., 2009).

2. Structural Analysis

Structural analysis is crucial in understanding the molecular geometry and stability of chemical compounds. Single-crystal X-ray structure analysis revealed that the molecular geometries of two polymorphs of ethyl 2-(2-chlorophenyl)-4-hydroxy-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate are the same, and the presence of bifurcated O-H⋯O hydrogen bonds contributes to the formation of molecular dimers, providing insights into the compound's stability (Ramazani et al., 2019).

3. Spectroscopic Studies

Spectroscopic methods are essential for understanding the electronic and molecular structure of compounds. A detailed 1H, 13C, and 15N NMR spectroscopic and GIAO DFT study of ethyl 5-oxo-2-phenyl-4-(2-phenylhydrazono)-4,5-dihydro-1H-pyrrole-3-carboxylate provided insights into its tautomeric hydrazone mixture and the configuration of the carboxy ester group in isomers, showcasing the compound's structural complexity (Lyčka et al., 2010).

4. Application in Synthesis and Crystal Structure Analysis

Ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate was synthesized and characterized, revealing its triclinic crystal system and structural stability indicated by intramolecular hydrogen bonds and π-π interactions. This study not only illustrates the compound's stability and molecular interactions but also highlights its potential in pharmacological applications due to its antimicrobial activity (Achutha et al., 2017).